Cas no 53220-15-8 (1-Propanol, 3-(octylamino)-)

• Product Name: 1-Propanol, 3-(octylamino)-
• CAS No: 53220-15-8
• MF: C₁₁H₂₅NO
• MW: 187.322303533554
• CID: 357768
• PubChem ID: 13122242
• Update Time: 2025-04-19

1-Propanol, 3-(octylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-(octylamino)-
• 3-(octylamino)propan-1-ol
• SCHEMBL9950044
• DTXSID00519546
• AKOS009023843
• 53220-15-8

• Inchi： 1S/C11H25NO/c1-2-3-4-5-6-7-9-12-10-8-11-13/h12-13H,2-11H2,1H3
• InChI Key： LVTMUBSGOJWEPO-UHFFFAOYSA-N
• SMILES： OCCCNCCCCCCCC

Computed Properties

• Exact Mass: 187.19375
• Monoisotopic Mass: 187.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 10
• Complexity: 86.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26